Cas no 107321-77-7 (4-Thiazolidinecarboxylicacid, 3-(2-aminoacetyl)-2-methyl-, hydrobromide (1:1))

• Product Name: 4-Thiazolidinecarboxylicacid, 3-(2-aminoacetyl)-2-methyl-, hydrobromide (1:1)
• CAS No: 107321-77-7
• MF: C₇H₁₃BrN₂O₃S
• MW: 285.158719778061
• CID: 198836
• PubChem ID: 3065224
• Update Time: 2025-04-19

4-Thiazolidinecarboxylicacid, 3-(2-aminoacetyl)-2-methyl-, hydrobromide (1:1) Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolidinecarboxylicacid, 3-(2-aminoacetyl)-2-methyl-, hydrobromide (1:1)
• 3-(2-aminoacetyl)-2-methyl-1,3-thiazolidine-4-carboxylic acid,hydrobromide
• 2-methyl-3-glycylthiazolidine-4-carboxylic acid hydrobromide
• 3-Glycyl-2-methyl-4-thiazolidinecarboxylic acid hyd
• 4-Thiazolidinecarboxylic acid, 3-(aminoacetyl)-2-methyl-, monohydrobromide
• 4-Thiazolidinecarboxylic acid, 3-glycyl-2-methyl-, hydrobromide
• AC1MI9EI
• ACMC-20may5
• CTK0I0541
• LS-151192
• 107321-77-7
• 3-Glycyl-2-methyl-1,3-thiazolidine-4-carboxylic acid--hydrogen bromide (1/1)
• DTXSID60910292
• 3-Glycyl-2-methyl-4-thiazolidinecarboxylic acid hydrobromide

• Inchi： 1S/C7H12N2O3S.BrH/c1-4-9(6(10)2-8)5(3-13-4)7(11)12;/h4-5H,2-3,8H2,1H3,(H,11,12);1H
• InChI Key： HCDFXNFHHRKNRE-UHFFFAOYSA-N
• SMILES： Br.S1CC(C(=O)O)N(C(CN)=O)C1C

Computed Properties

• Exact Mass: 283.98309
• Monoisotopic Mass: 283.983026
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 109

Experimental Properties

• Boiling Point: 465.3°Cat760mmHg
• Flash Point: 235.2°C
• PSA: 83.63